Cas no 1832076-69-3 (N-[2-(methylamino)ethyl]-4-nitrobenzene-1-sulfonamide hydrochloride)

• Product Name: N-[2-(methylamino)ethyl]-4-nitrobenzene-1-sulfonamide hydrochloride
• CAS No: 1832076-69-3
• MF: C₉H₁₄ClN₃O₄S
• MW: 295.743159770966
• MDL: MFCD29762874
• CID: 4622793
• PubChem ID: 119972888
• Update Time: 2025-06-09

N-[2-(methylamino)ethyl]-4-nitrobenzene-1-sulfonamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-[2-(methylamino)ethyl]-4-nitrobenzene-1-sulfonamide hydrochloride

• MDL： MFCD29762874
• Inchi： 1S/C9H13N3O4S.ClH/c1-10-6-7-11-17(15,16)9-4-2-8(3-5-9)12(13)14;/h2-5,10-11H,6-7H2,1H3;1H
• InChI Key： NZCARVDUOQWDEW-UHFFFAOYSA-N
• SMILES： S(C1C=CC(N(=O)=O)=CC=1)(=O)(=O)NCCNC.Cl

Additional information on N-[2-(methylamino)ethyl]-4-nitrobenzene-1-sulfonamide hydrochloride

Comprehensive Overview of N-[2-(methylamino)ethyl]-4-nitrobenzene-1-sulfonamide hydrochloride (CAS No. 1832076-69-3)

N-[2-(methylamino)ethyl]-4-nitrobenzene-1-sulfonamide hydrochloride (CAS No. 1832076-69-3) is a specialized sulfonamide derivative with significant potential in pharmaceutical and biochemical research. This compound, characterized by its nitrobenzene core and methylaminoethyl side chain, has garnered attention for its unique structural properties and potential applications. Researchers are increasingly exploring its role in enzyme inhibition, receptor modulation, and as a building block for more complex molecules.

The molecular structure of N-[2-(methylamino)ethyl]-4-nitrobenzene-1-sulfonamide hydrochloride includes a sulfonamide group, which is known for its versatility in drug design. The presence of the nitro group enhances its reactivity, making it a valuable intermediate in organic synthesis. Recent studies have highlighted its potential in targeting specific biological pathways, particularly those involved in inflammatory responses and cellular signaling. This aligns with current trends in precision medicine and targeted therapy, where researchers seek compounds with high specificity and minimal off-target effects.

In the context of drug discovery, N-[2-(methylamino)ethyl]-4-nitrobenzene-1-sulfonamide hydrochloride is often discussed alongside other sulfonamide-based compounds due to their shared pharmacological properties. The compound's hydrochloride salt form improves its solubility, a critical factor in formulation development. This aspect is particularly relevant given the growing demand for bioavailable and water-soluble drugs in the pharmaceutical industry.

From a synthetic chemistry perspective, the preparation of N-[2-(methylamino)ethyl]-4-nitrobenzene-1-sulfonamide hydrochloride involves multi-step reactions, including sulfonylation and amine coupling. These processes are frequently optimized to achieve higher yields and purity, topics that dominate discussions in process chemistry forums. The compound's CAS No. 1832076-69-3 serves as a unique identifier, ensuring accurate referencing in chemical databases and patent literature.

Recent advancements in high-throughput screening have further highlighted the importance of N-[2-(methylamino)ethyl]-4-nitrobenzene-1-sulfonamide hydrochloride as a potential lead compound. Its ability to interact with protein targets has been explored in computational modeling studies, a rapidly evolving field that combines cheminformatics with machine learning. This intersection of chemistry and artificial intelligence is a hot topic in contemporary research, addressing questions about molecular docking and binding affinity.

The stability and storage conditions of N-[2-(methylamino)ethyl]-4-nitrobenzene-1-sulfonamide hydrochloride are also critical considerations. Proper handling ensures the integrity of the compound, especially in long-term studies. These practical aspects are frequently searched by laboratory technicians and quality control professionals, reflecting the compound's relevance in industrial applications.

In summary, N-[2-(methylamino)ethyl]-4-nitrobenzene-1-sulfonamide hydrochloride (CAS No. 1832076-69-3) represents a promising area of research with broad implications for medicinal chemistry and drug development. Its structural features and functional groups make it a versatile candidate for further investigation, particularly in the context of personalized therapeutics and innovative treatments. As the scientific community continues to explore its potential, this compound is likely to remain a subject of interest in both academic and industrial settings.